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Compound of Interest

Compound Name: Neohelmanthicin C

Cat. No.: B12374264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Neohelmanthicin C, a naturally occurring compound belonging to the phenylpropionic acid

class. Due to the limited publicly available data on its biological activity and mechanism of

action, this document focuses on its known chemical identifiers and structure.

Chemical Identification and Properties
A thorough review of chemical databases and supplier information has identified the following

key identifiers for Neohelmanthicin C:

Identifier Value Source

CAS Number 918784-99-3 MedChemExpress

Molecular Formula C₂₇H₃₈O₁₀ TargetMol

As of the latest literature search, a definitive, publicly available IUPAC (International Union of

Pure and Applied Chemistry) name for Neohelmanthicin C has not been identified in peer-

reviewed scientific literature. The generation of a precise IUPAC name requires a confirmed

chemical structure, which is not available in non-commercial, public-domain scientific

databases.
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While a definitive peer-reviewed source for the chemical structure of Neohelmanthicin C is not

readily available, commercial vendors provide structural representations. Based on these

representations, a proposed structure can be visualized. However, without experimental

validation from a primary scientific publication, this structure should be considered provisional.

Biological Activity and Experimental Data
Extensive searches of scientific literature and biological databases did not yield specific studies

detailing the biological activity, experimental protocols, or signaling pathways associated with

Neohelmanthicin C. While it is classified as a phenylpropionic acid derivative—a class of

compounds known to exhibit a wide range of biological activities—no quantitative data or

specific experimental methodologies for Neohelmanthicin C have been published.

Therefore, it is not possible at this time to provide a summary of quantitative data, detailed

experimental protocols, or diagrams of signaling pathways related to Neohelmanthicin C.

Future Research Directions
The absence of detailed biological data for Neohelmanthicin C presents an opportunity for

further scientific investigation. Key areas for future research would include:

Isolation and Structural Elucidation: The definitive characterization of Neohelmanthicin C's

structure through techniques such as NMR spectroscopy and mass spectrometry is a critical

first step.

Biological Screening: A comprehensive screening of Neohelmanthicin C against various

biological targets would be necessary to identify any potential therapeutic applications.

Mechanism of Action Studies: Should biological activity be identified, further research into

the compound's mechanism of action and its effects on cellular signaling pathways will be

crucial.

This guide will be updated as new information regarding the chemical and biological properties

of Neohelmanthicin C becomes available in the peer-reviewed scientific literature.
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[https://www.benchchem.com/product/b12374264#neohelmanthicin-c-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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